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Cat. No.: B086871 Get Quote

Introduction
N-methylation is a fundamental chemical transformation in organic synthesis, particularly in the

development of pharmaceuticals and other bioactive molecules. The introduction of a methyl

group to an amine functionality can significantly alter a compound's physicochemical

properties, such as its basicity, lipophilicity, and metabolic stability. 4-Aminoacetanilide is a

useful intermediate in the synthesis of various compounds, and its N-methylation provides a

route to derivatives with potential applications in medicinal chemistry and materials science.

This document provides a detailed protocol for the N,N-dimethylation of 4-aminoacetanilide

using the Eschweiler-Clarke reaction. This classical method offers a robust and efficient means

of methylating primary and secondary amines to their corresponding tertiary amines, utilizing

formaldehyde as the carbon source and formic acid as the reducing agent. A key advantage of

this reaction is that it typically proceeds to completion without the formation of quaternary

ammonium salts.[1][2]

Reaction Scheme
The Eschweiler-Clarke reaction proceeds through the formation of an iminium ion from the

reaction of the primary amine with formaldehyde. This intermediate is then reduced by formic

acid to yield the methylated amine. For a primary amine like 4-aminoacetanilide, this process

occurs twice to yield the N,N-dimethylated product.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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